Cas no 194788-58-4 (3-[(prop-2-en-1-yl)amino]-1λ?-thiolane-1,1-dione)

• Product Name: 3-[(prop-2-en-1-yl)amino]-1λ?-thiolane-1,1-dione
• CAS No: 194788-58-4
• MF: C₇H₁₃NO₂S
• MW: 175.24862074852
• CID: 116655
• Update Time: 2025-05-21

3-[(prop-2-en-1-yl)amino]-1λ?-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenamine,tetrahydro-N-2-propen-1-yl-, 1,1-dioxide
• N-Allyltetrahydro-3-thiophenamine 1,1-dioxide
• N-allyltetrahydrothiophen-3-amine 1,1-dioxide
• 3-[(prop-2-en-1-yl)amino]-1-thiolane-1,1-dione
• 3-Thiophenamine,tetrahydro-N-2-propenyl-,1,1-dioxide(9CI)
• 3-(Allylamino)tetrahydrothiophene 1,1-dioxide
• Allyl-(1,1-dioxo-tetrahydrothiophen-3-yl)-amine
• allyl-(1,1-dioxo-tetrahydro-1-thiophen-3-yl)-amine
• 3-[(prop-2-en-1-yl)amino]-1lambda-thiolane-1,1-dione
• allyl-(1,1-dioxo-tetrahydro-1lambda6-thiophen-3-yl)-amine
• 3-(prop-2-enylamino)thiolane-1,1-dione
• NSC242024
• Oprea1_060044
• Oprea1_871891
• HMS1676F15
• STL298395
• SBB010585
• MCUL
• 3-[(prop-2-en-1-yl)amino]-1λ?-thiolane-1,1-dione

• Inchi： 1S/C7H13NO2S/c1-2-4-8-7-3-5-11(9,10)6-7/h2,7-8H,1,3-6H2
• InChI Key： OYOKNASZLZRFFM-UHFFFAOYSA-N
• SMILES： S1(CCC(C1)NCC=C)(=O)=O

Computed Properties

• Exact Mass: 175.067
• Monoisotopic Mass: 175.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.6

Experimental Properties

• PSA: 54.55000
• LogP: 1.42080

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes Thiolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes

Additional information on 3-[(prop-2-en-1-yl)amino]-1λ?-thiolane-1,1-dione

3-[(prop-2-en-1-yl)amino]-1λ^?-thiolane-1,1-dione (CAS No. 194788-58-4): An Overview of Its Structure, Properties, and Applications

3-[(prop-2-en-1-yl)amino]-1λ^?-thiolane-1,1-dione (CAS No. 194788-58-4) is a unique and intriguing compound that has garnered significant attention in the fields of chemistry and medicinal research. This compound, also known by its systematic name 3-(allylamino)-1λ^?-thiolane-1,1-dione, belongs to the class of thiolanes and is characterized by its distinctive structural features and potential biological activities.

The molecular structure of 3-(allylamino)-1λ^?-thiolane-1,1-dione consists of a thiolane ring with a dione functional group at the 1,1-position and an allylamine substituent at the 3-position. The presence of the dione group imparts unique chemical reactivity and stability to the molecule, while the allylamine moiety contributes to its potential biological activity. The λ^? notation in the name indicates that the sulfur atom in the thiolane ring is in a specific oxidation state.

In recent years, extensive research has been conducted to explore the properties and applications of 3-(allylamino)-1λ^?-thiolane-1,1-dione. One of the key areas of interest is its potential as a therapeutic agent. Studies have shown that this compound exhibits significant antioxidant properties, which can be attributed to its ability to scavenge free radicals and reduce oxidative stress. This makes it a promising candidate for the treatment of various oxidative stress-related conditions, such as neurodegenerative diseases and cardiovascular disorders.

Beyond its antioxidant properties, 3-(allylamino)-1λ^?-thiolane-1,1-dione has also been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines and reduce inflammation in cell cultures. These findings suggest that it may have potential applications in treating inflammatory diseases such as arthritis and inflammatory bowel disease.

The pharmacological profile of 3-(allylamino)-1λ^?-thiolane-1,1-dione has also been studied in detail. Research has shown that it exhibits good solubility and stability under physiological conditions, which are crucial factors for its potential use as a drug candidate. Additionally, preliminary toxicity studies have indicated that this compound is well-tolerated at therapeutic concentrations, further supporting its safety profile.

In the context of drug development, 3-(allylamino)-1λ^?-thiolane-1,1-dione has shown promise as a lead compound for further optimization. Structure-activity relationship (SAR) studies have been conducted to identify structural modifications that can enhance its biological activity while maintaining or improving its safety profile. These efforts have led to the development of several analogs with improved potency and selectivity.

The synthesis of 3-(allylamino)-1λ^?-thiolane-1,1-dione has been extensively studied to develop efficient and scalable methods for its production. Various synthetic routes have been reported, including multistep processes involving ring formation and functional group transformations. These synthetic strategies have been optimized to improve yield and purity, making it feasible for large-scale production.

In addition to its therapeutic potential, 3-(allylamino)-1λ^?-thiolane-1,1-dione has also found applications in other areas of chemistry and materials science. For instance, it has been used as a building block in the synthesis of more complex molecules with unique properties. Its ability to form stable complexes with metal ions has also been explored for potential use in catalysis and materials science.

The environmental impact of 3-(allylamino)-1λ^?-thiolane-1,1-dione has also been considered in recent studies. Research has shown that this compound is biodegradable under certain conditions, which is an important factor for ensuring its safe use in various applications. Efforts are ongoing to develop environmentally friendly processes for its production and disposal.

In conclusion, CAS No. 194788-58-4, or 3-(allylamino)-1λ^?-thiolane-1,1-dione, is a versatile compound with a wide range of potential applications in medicine and materials science. Its unique structural features and biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in various fields of scientific inquiry.